Cas no 148904-97-6 (1,4-HEXANEDIOL, 2-ETHYL-)

1,4-HEXANEDIOL, 2-ETHYL- structure
1,4-HEXANEDIOL, 2-ETHYL- structure
1,4-HEXANEDIOL, 2-ETHYL-
148904-97-6
C8H18O2
146.227
3194825

1,4-HEXANEDIOL, 2-ETHYL- Properties

Names and Identifiers

    • 1,4-HEXANEDIOL, 2-ETHYL-

1,4-HEXANEDIOL, 2-ETHYL- Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Lactic acid ,  NADH ,  L-Lactate dehydrogenase ,  Putidaredoxin reductase Catalysts: Camphor 5-monooxygenase Solvents: Water
Reference
Benign Synthesis of 2-Ethylhexanoic Acid by Cytochrome P450cam: Enzymatic, Crystallographic, and Theoretical Studies
French, Kevin J.; Strickler, Michael D.; Rock, Dan A.; Rock, Denise A.; Bennett, Grace A.; et al, Biochemistry, 2001, 40(32), 9532-9538

1,4-HEXANEDIOL, 2-ETHYL- Raw materials

1,4-HEXANEDIOL, 2-ETHYL- Preparation Products

1,4-HEXANEDIOL, 2-ETHYL- Related Literature

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